4-bromo-5-(bromomethyl)-2-chloro-1,3-thiazole

• IUPAC Name: 4-bromo-5-(bromomethyl)-2-chloro-1,3-thiazole
• InChI: InChI=1S/C4H2Br2ClNS/c5-1-2-3(6)8-4(7)9-2/h1H2
• InChI Key: UZDMOUQYTOCLDY-UHFFFAOYSA-N
• Canonical SMILES: C(C1=C(N=C(S1)Cl)Br)Br
• Molecular Formula: C4H2Br2ClNS
• Molecular Weight: 291.39 g/mol
• CAS No.: 2866335-46-6

Description

4-bromo-5-(bromomethyl)-2-chloro-1,3-thiazole, also known as 4-BBT, is an organic compound consisting of a bromomethyl group attached to the 4-position of a thiazole ring. This compound has a wide range of applications in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. It is a versatile building block for the synthesis of various compounds and has been utilized in many research studies.

Scientific Research Applications

4-bromo-5-(bromomethyl)-2-chloro-1,3-thiazole has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of a variety of compounds, including peptides, peptidomimetics, and heterocyclic compounds. It has also been used in the synthesis of various drugs, including antibiotics, antifungals, and antivirals. Additionally, this compound has been used in the synthesis of materials for use in medical diagnostics, such as imaging agents and contrast agents.

Mechanism of Action

The mechanism of action of 4-bromo-5-(bromomethyl)-2-chloro-1,3-thiazole is not well understood. However, it is believed to interact with various biological molecules, such as proteins and enzymes, in order to exert its effects. It is also believed to interact with various receptors in the body, such as G-protein coupled receptors and ion channels, in order to exert its effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed to have various effects on the body, such as modulating the activity of various enzymes and proteins, as well as interacting with various receptors in the body. Additionally, it is believed to have various effects on the immune system, as well as on the cardiovascular and nervous systems.

Advantages and Limitations for Lab Experiments

4-bromo-5-(bromomethyl)-2-chloro-1,3-thiazole has several advantages for use in laboratory experiments. It is a versatile building block for the synthesis of various compounds, and it is relatively easy to obtain. Additionally, it is relatively stable and non-toxic. However, it is also relatively expensive, and it is not soluble in water, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 4-bromo-5-(bromomethyl)-2-chloro-1,3-thiazole. These include further investigation of its mechanism of action, as well as further exploration of its effects on various biological systems. Additionally, further research could be conducted into its use in the synthesis of various compounds, such as peptides and peptidomimetics. Additionally, further research could be conducted into its use in the synthesis of materials for use in medical diagnostics, such as imaging agents and contrast agents. Finally, further research could be conducted into its potential use in drug development, such as the development of antibiotics, antifungals, and antivirals.

Synthesis Methods

4-bromo-5-(bromomethyl)-2-chloro-1,3-thiazole can be synthesized by a variety of methods, including the Mitsunobu reaction, the Ullmann reaction, and the Knoevenagel condensation. In the Mitsunobu reaction, a bromoacetyl group is reacted with a thiazole ring in the presence of a base such as triethylamine. The Ullmann reaction involves the reaction of a bromoacetyl group with a thiazole ring in the presence of copper. The Knoevenagel condensation involves the reaction of a bromoacetyl group with a thiazole ring in the presence of a base such as piperidine.